Cas no 2287299-48-1 (6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287299-48-1
• MF: C₁₁H₁₁ClFN₃O
• MW: 255.675944566727
• CID: 6448808
• PubChem ID: 165738154
• Update Time: 2025-05-22

6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole
• EN300-6750035
• 2287299-48-1

• Inchi： 1S/C11H11ClFN3O/c12-8-4-11-10(5-9(8)13)14-15-16(11)7-2-1-3-17-6-7/h4-5,7H,1-3,6H2
• InChI Key： HZLJYHBKYFOQRH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C1COCCC1)N=N2)F

Computed Properties

• Exact Mass: 255.0574678g/mol
• Monoisotopic Mass: 255.0574678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole

6-Chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole: A Comprehensive Overview

The compound with CAS No. 2287299-48-1, commonly referred to as 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzotriazole ring system substituted with chlorine and fluorine atoms at the 6 and 5 positions, respectively, and an oxane (tetrahydropyran) group attached at the 1 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and coatings. The benzotriazole moiety is known for its ability to act as a building block in supramolecular chemistry, enabling the formation of self-assembled structures with tailored properties. Furthermore, the presence of chlorine and fluorine substituents enhances the compound's reactivity and compatibility with other functional groups, making it a versatile intermediate in organic synthesis.

In the pharmaceutical industry, 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole has been investigated for its potential as a drug delivery agent. The oxane group attached to the benzotriazole ring provides a hydrophilic environment that can be exploited for encapsulating hydrophobic drugs. This property has led to its consideration in the design of nanocarriers for targeted drug delivery systems. Recent experiments have demonstrated that this compound can significantly improve drug solubility and bioavailability when incorporated into polymeric nanoparticles.

The synthesis of 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole involves a multi-step process that combines nucleophilic aromatic substitution and ring-closing reactions. The starting material typically includes a substituted benzotriazole derivative that undergoes chlorination and fluorination at specific positions. The final step involves the introduction of the oxane group through a nucleophilic substitution reaction. This synthetic pathway has been optimized in recent studies to enhance yield and purity, making it more feasible for large-scale production.

From an environmental perspective, 6-chloro-5-fluoro-1-(oxan-3-yl)-1H-1,2,3-benzotriazole exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern due to the presence of halogenated substituents. Ongoing research is focused on developing eco-friendly alternatives or modifying the compound's structure to improve its environmental profile without compromising its functional properties.

In conclusion, 6-chloro-5-fluoro